Cas no 2710289-78-2 (3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole)

• Product Name: 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole
• CAS No: 2710289-78-2
• MF: C₉H₁₄BNO₃
• MW: 195.023362636566
• MDL: MFCD13182052
• CID: 5214131
• Update Time: 2026-03-06

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole

• MDL： MFCD13182052
• Inchi： 1S/C9H14BNO3/c1-8(2)9(3,4)14-10(13-8)7-5-6-12-11-7/h5-6H,1-4H3
• InChI Key： NXGZUGZJVPYZSC-UHFFFAOYSA-N
• SMILES： O1C=CC(B2OC(C)(C)C(C)(C)O2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole

Comprehensive Overview of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole (CAS No. 2710289-78-2)

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure featuring an isoxazole ring and a dioxaborolane moiety, this compound serves as a versatile building block for the development of novel drug candidates and functional materials. Its CAS number 2710289-78-2 ensures precise identification in scientific literature and commercial catalogs.

The growing demand for boron-containing compounds in medicinal chemistry has positioned 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole as a key intermediate. Researchers frequently explore its applications in Suzuki-Miyaura cross-coupling reactions, a topic that ranks high in Google Scholar searches. The compound's stability and reactivity make it ideal for constructing complex heterocyclic frameworks, addressing current trends in fragment-based drug design.

From an SEO perspective, users often search for "isoxazole boronic ester uses" or "CAS 2710289-78-2 supplier," reflecting industrial and academic interest. The compound aligns with the green chemistry movement due to its role in catalytic processes that reduce waste. Recent patent analyses reveal its incorporation in kinase inhibitor development, a hot topic in cancer therapeutics discussions.

The physicochemical properties of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole, such as its melting point and solubility in organic solvents, are critical for laboratory applications. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, as noted in ACS publications. These details respond to frequent queries about "how to characterize boronate esters" in research forums.

In material science, this compound contributes to advancements in OLED materials and polymeric sensors, topics trending in Nature Materials journals. Its electron-deficient isoxazole ring enables π-conjugation modifications, a feature highlighted in recent studies on organic semiconductors. Such applications resonate with searches for "boron in electronic materials."

Quality control protocols for CAS 2710289-78-2 emphasize chromatographic purity (>98%), meeting GMP standards for preclinical studies. This addresses common concerns about "boronic ester storage conditions" and "handling air-sensitive reagents." Suppliers often provide COA documentation, a detail frequently requested in B2B inquiries.

Future research directions may explore its utility in bioorthogonal chemistry or PROTAC technology, emerging fields with high PubMed search volumes. The compound's structural tunability supports structure-activity relationship (SAR) studies, a staple in drug discovery workflows. These aspects cater to professionals searching for "next-gen boronate applications."

Regulatory compliance for 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole follows REACH and FDA guidelines for research chemicals. Safety data sheets highlight standard laboratory precautions, responding to queries like "isoxazole derivatives toxicity." This balanced focus on innovation and safety enhances the compound's market viability.